Cas no 1248949-76-9 (1-(4-FLUOROPHENYL)-3-METHOXYPROPAN-1-AMINE)

• Product Name: 1-(4-FLUOROPHENYL)-3-METHOXYPROPAN-1-AMINE
• CAS No: 1248949-76-9
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5590991
• PubChem ID: 61412149
• Update Time: 2026-03-11

1-(4-FLUOROPHENYL)-3-METHOXYPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)-3-METHOXYPROPAN-1-AMINE
• 1248949-76-9
• N13797
• AKOS010672472

• Inchi： 1S/C10H14FNO/c1-13-7-6-10(12)8-2-4-9(11)5-3-8/h2-5,10H,6-7,12H2,1H3
• InChI Key： PNVSAXFVDAFJGM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N)CCOC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-FLUOROPHENYL)-3-METHOXYPROPAN-1-AMINE

1-(4-Fluorophenyl)-3-methoxypropan-1-amine (CAS No. 1248949-76-9)

1-(4-Fluorophenyl)-3-methoxypropan-1-amine (CAS No. 1248949-76-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group, a methoxy substituent, and an amine functional group. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 1-(4-fluorophenyl)-3-methoxypropan-1-amine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and selective oxidation or reduction steps. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high yields and purity. For instance, researchers have employed palladium-catalyzed coupling reactions to streamline the synthesis process, reducing production costs and minimizing environmental impact.

In the pharmaceutical industry, 1-(4-fluorophenyl)-3-methoxypropan-1-amine has been explored as a potential lead compound for drug development. Its amine group facilitates the formation of hydrogen bonds, which is crucial for drug-target interactions. Studies have shown that this compound exhibits moderate to high binding affinity towards various G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as hypertension, anxiety, and neurodegenerative diseases.

Moreover, the fluorophenyl group in 1-(4-fluorophenyl)-3-methoxypropan-1-amine contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug delivery systems where rapid absorption and bioavailability are critical. Recent research has focused on modifying the methoxy substituent to further optimize pharmacokinetic profiles, leading to derivatives with improved efficacy and reduced toxicity.

Beyond pharmaceutical applications, 1-(4-fluorophenyl)-3-methoxypropan-1-amine has found utility in agrochemicals as a precursor for fungicides and herbicides. Its ability to inhibit key enzymes involved in fungal and bacterial growth has been extensively studied. For example, derivatives of this compound have demonstrated potent activity against phytopathogenic fungi such as *Fusarium* and *Botrytis*, offering a sustainable solution for crop protection.

In the realm of materials science, 1-(4-fluorophenyl)-3-methoxypropan-1-amine serves as a building block for synthesizing advanced polymers and coatings. Its amine functionality allows for facile polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent breakthroughs in polymer chemistry have leveraged this compound to develop self-healing polymers that can repair microcracks under mild conditions.

The environmental impact of 1-(4-fluorophenyl)-3-methoxypropan-1-amine has also been a topic of interest. Researchers have investigated its biodegradability under various environmental conditions, aiming to minimize its ecological footprint. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing the risk of long-term environmental persistence.

In conclusion, 1-(4-fluorophenyl)-3-methoxypropan-1-amine (CAS No. 1248949-76-9) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. Ongoing research continues to uncover new potential uses and optimize its properties, ensuring its relevance in future scientific advancements.